Cas no 1024206-85-6 (Ethyl 2-(6-methyl-4-oxo-1-(4-(trifluoromethoxy)phenyl)-5,6,7-trihydroindol-2-yl)acetate)

• Product Name: Ethyl 2-(6-methyl-4-oxo-1-(4-(trifluoromethoxy)phenyl)-5,6,7-trihydroindol-2-yl)acetate
• CAS No: 1024206-85-6
• MF: C₂₀H₂₀F₃NO₄
• MW: 395.372316360474
• MDL: MFCD00245216
• CID: 5014552
• Update Time: 2025-06-15

Ethyl 2-(6-methyl-4-oxo-1-(4-(trifluoromethoxy)phenyl)-5,6,7-trihydroindol-2-yl)acetate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(6-methyl-4-oxo-1-(4-(trifluoromethoxy)phenyl)-5,6,7-trihydroindol-2-yl)acetate
• ethyl 2-{6-methyl-4-oxo-1-[4-(trifluoromethoxy)phenyl]-4,5,6,7-tetrahydro-1H-indol-2-yl}acetate
• Ethyl 2-(6-methyl-4-oxo-1-(4-(trifluoromethoxy)phenyl)-5,6,7-trihydroindol-2-yl)acetate

• MDL： MFCD00245216
• Inchi： 1S/C20H20F3NO4/c1-3-27-19(26)11-14-10-16-17(8-12(2)9-18(16)25)24(14)13-4-6-15(7-5-13)28-20(21,22)23/h4-7,10,12H,3,8-9,11H2,1-2H3
• InChI Key： FSRKABDFQQBHNA-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1)N1C(CC(=O)OCC)=CC2C(CC(C)CC1=2)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 574
• XLogP3: 4.3
• Topological Polar Surface Area: 57.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives

Additional information on Ethyl 2-(6-methyl-4-oxo-1-(4-(trifluoromethoxy)phenyl)-5,6,7-trihydroindol-2-yl)acetate

Ethyl 2-(6-methyl-4-oxo-1-(4-(trifluoromethoxy)phenyl)-5,6,7-trihydroindol-2-yl)acetate (CAS No. 1024206-85-6): A Comprehensive Overview

Ethyl 2-(6-methyl-4-oxo-1-(4-(trifluoromethoxy)phenyl)-5,6,7-trihydroindol-2-yl)acetate, identified by its CAS number 1024206-85-6, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules known for their potential biological activity, particularly in the realm of drug discovery and development. The intricate structure of this molecule, featuring a complex indole core and various functional groups, makes it a subject of extensive research and exploration.

The molecular framework of Ethyl 2-(6-methyl-4-oxo-1-(4-(trifluoromethoxy)phenyl)-5,6,7-trihydroindol-2-yl)acetate is characterized by a fused indole ring system, which is a common motif in many bioactive natural products and synthetic drugs. The presence of a methyl group at the 6-position and an oxo group at the 4-position of the indole ring contributes to its unique electronic and steric properties. Additionally, the ester functionality at the 2-position and the trifluoromethoxy substituent on the phenyl ring further enhance its chemical diversity and potential biological interactions.

In recent years, there has been growing interest in indole derivatives due to their broad spectrum of biological activities. These activities include anti-inflammatory, antimicrobial, antiviral, and anticancer properties. The specific arrangement of atoms in Ethyl 2-(6-methyl-4-oxo-1-(4-(trifluoromethoxy)phenyl)-5,6,7-trihydroindol-2-yl)acetate suggests that it may interact with various biological targets, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential as a scaffold for drug design. The indole core can be modified in numerous ways to optimize its pharmacological properties. For instance, the introduction of different substituents at various positions on the indole ring can alter its solubility, metabolic stability, and binding affinity to biological targets. This flexibility makes Ethyl 2-(6-methyl-4-oxo-1-(4-(trifluoromethoxy)phenyl)-5,6,7-trihydroindol-2-yl)acetate an attractive starting point for developing novel therapeutic agents.

The trifluoromethoxy group is particularly noteworthy as it is known to enhance metabolic stability and binding affinity in many drug candidates. This group can also influence the electronic properties of the molecule, potentially affecting its interaction with biological targets. The combination of these features makes Ethyl 2-(6-methyl-4-oxo-1-(4-(trifluoromethoxy)phenyl)-5,6,7-trihydroindol-2-yl)acetate a compound worthy of further study.

In recent research endeavors, Ethyl 2-(6-methyl-4-oxo-1-(4-(trifluoromethoxy)phenyl)-5,6,7-trihydroindol-2-yl)acetate has been explored for its potential pharmacological effects. Studies have indicated that this compound may exhibit inhibitory activity against certain enzymes and receptors involved in various disease pathways. For example, preliminary data suggest that it could interfere with the activity of enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are implicated in inflammation and pain signaling.

The structural features of Ethyl 2-(6-methyl-4-oxo-1-(4-(trifluoromethoxy)phenyl)-5,6,7-trihydroindol-2-yloxy)
acetate make it a versatile tool for medicinal chemists seeking to develop new drugs. By modifying specific parts of its structure, researchers can fine-tune its biological activity to target specific diseases or conditions more effectively. This adaptability is crucial in drug discovery pipelines where compounds must be optimized for efficacy and safety before they can be translated into clinical use.

The synthesis of Ethyl 2-(6-methyl>
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